Cas no 33211-97-1 (Acetonitrile,2-(pentylamino)-)

• Product Name: Acetonitrile,2-(pentylamino)-
• CAS No: 33211-97-1
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 313961
• PubChem ID: 193151
• Update Time: 2025-04-19

Acetonitrile,2-(pentylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(pentylamino)-
• 2-(pentylamino)acetonitrile
• (Pentylamino)acetonitrile
• Acetonitrile, (pentylamino)-
• BDBM50046766
• Pentylamino-acetonitrile
• DTXSID30186866
• SCHEMBL3625621
• CHEMBL139751
• 2-(n-Pentylamino)acetonitrile
• ACETONITRILE,(PENTYLAMINO)-
• 33211-97-1
• AKOS000251570

• Inchi： 1S/C7H14N2/c1-2-3-4-6-9-7-5-8/h9H,2-4,6-7H2,1H3
• InChI Key： UYSWGJRTNAKZIE-UHFFFAOYSA-N
• SMILES： N(CC#N)CCCCC

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• XLogP3: 1.4

Experimental Properties

• Density: 0.862
• Boiling Point: 224°Cat760mmHg
• Flash Point: 89.3°C
• Refractive Index: 1.432
• PSA: 35.82